Cas no 1183394-92-4 (5-(2-methylphenyl)-1,3-thiazol-2-amine)
5-(2-Methylphenyl)-1,3-thiazol-2-amine is a thiazole derivative featuring a 2-methylphenyl substituent at the 5-position and an amine group at the 2-position of the thiazole ring. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility and potential as a building block for biologically active molecules. The thiazole core is known for its role in pharmacophores, while the aromatic methyl group may influence lipophilicity and binding interactions. The amine functionality offers a reactive site for further derivatization, enabling the development of novel compounds for research applications. Its well-defined structure and synthetic utility make it a valuable intermediate in drug discovery and material science.
1183394-92-4 structure
Product Name:5-(2-methylphenyl)-1,3-thiazol-2-amine
CAS No:1183394-92-4
MF:C10H10N2S
MW:190.264800548553
MDL:MFCD00712272
CID:4575820
PubChem ID:46785023
Update Time:2025-10-28
5-(2-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-methylphenyl)-1,3-thiazol-2-amine
- 2-Amino-5-(2-tolyl)thiazole
- 5-(O-tolyl)thiazol-2-amine
-
- MDL: MFCD00712272
- Inchi: 1S/C10H10N2S/c1-7-4-2-3-5-8(7)9-6-12-10(11)13-9/h2-6H,1H3,(H2,11,12)
- InChI Key: VHSALWMKCUJWIT-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2C)=CN=C1N
Computed Properties
- Exact Mass: 190.05646950g/mol
- Monoisotopic Mass: 190.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.2Ų
5-(2-methylphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B400513-5mg |
5-(2-Methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B400513-10mg |
5-(2-Methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B400513-50mg |
5-(2-Methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 50mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM439229-250mg |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95%+ | 250mg |
$565 | 2023-01-01 | |
| Chemenu | CM439229-500mg |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95%+ | 500mg |
$876 | 2023-01-01 | |
| Chemenu | CM439229-1g |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95%+ | 1g |
$1117 | 2023-01-01 | |
| Enamine | EN300-99062-0.05g |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95.0% | 0.05g |
$238.0 | 2025-02-19 | |
| Enamine | EN300-99062-0.1g |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95.0% | 0.1g |
$355.0 | 2025-02-19 | |
| Enamine | EN300-99062-0.25g |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95.0% | 0.25g |
$509.0 | 2025-02-19 | |
| Enamine | EN300-99062-0.5g |
5-(2-methylphenyl)-1,3-thiazol-2-amine |
1183394-92-4 | 95.0% | 0.5g |
$803.0 | 2025-02-19 |
5-(2-methylphenyl)-1,3-thiazol-2-amine Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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